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Compound of Interest

1-Bromo-4-isobutyl-2-
Compound Name: ,
nitrobenzene

Cat. No.: B090021

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Bromo-4-isobutyl-2-nitrobenzene is
publicly available. The following guidance is based on the safety profiles of structurally similar
compounds, including other brominated nitroaromatic compounds. All handling procedures
should be conducted under the assumption that this compound is hazardous.

Hazard Identification and Classification

Due to the presence of nitro and bromo functional groups on an aromatic ring, 1-Bromo-4-
isobutyl-2-nitrobenzene is anticipated to possess significant health hazards. Based on data
from analogous compounds such as 1-Bromo-4-nitrobenzene and 2-Bromo-1-tert-butyl-4-
nitrobenzene, the following GHS classifications are predicted.[1][2][3][4]

Table 1: Predicted GHS Hazard Classification
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Hazard Class Category Hazard Statement
o H302: Harmful if swallowed.[1]
Acute Toxicity, Oral Category 4
[21[4]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin.[1]
) ) o H315: Causes skin irritation.[1]
Skin Corrosion/Irritation Category 2
[21[4]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation.[1][2][4]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[1]
Specific Target Organ Toxicity - )
) ] H335: May cause respiratory
Single Exposure (Respiratory Category 3 S
o irritation.[1][2][4]
Tract Irritation)
) o H351: Suspected of causing
Carcinogenicity Category 2
cancer.[1]
- . H373: May cause damage to
Specific Target Organ Toxicity -
Category 2 organs through prolonged or
Repeated Exposure
repeated exposure.[1]
Hazardous to the Aquatic ) o )
) H411: Toxic to aquatic life with
Environment, Long-Term Category 2

Hazard

long lasting effects.[1]

Signal Word: Warning[1][2]

Hazard Pictograms:

laalt text
laalt text

laalt text
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Physical and Chemical Properties

Limited experimental data is available for 1-Bromo-4-isobutyl-2-nitrobenzene. The following
table includes data for the target compound where available and for the closely related 1-
Bromo-4-nitrobenzene for comparison.

Table 2: Physical and Chemical Properties

1-Bromo-4-isobutyl-2- .
Property . 1-Bromo-4-nitrobenzene
nitrobenzene

Molecular Formula C10H12BrNO:2 CeHaBrNO2

Molecular Weight 258.11 g/mol 202.01 g/mol

Appearance Solid (predicted) Off-White to Brown Powder
Melting Point Not available 125 -127 °C

Boiling Point Not available 255 - 256 °C

Solubility Insoluble in water (predicted) Insoluble in water (predicted)

Safe Handling and Experimental Protocols

A systematic approach is crucial when working with this potentially hazardous compound.
[51[6][71[8][9]#### 3.1. Engineering Controls

e Chemical Fume Hood: All handling of 1-Bromo-4-isobutyl-2-nitrobenzene powder,
including weighing and solution preparation, must occur within a certified chemical fume
hood to minimize inhalation exposure. *[5][6] Ventilated Enclosures: For weighing small
quantities, a ventilated balance enclosure can be used. *[6] Emergency Equipment: Ensure
that an eyewash station and a safety shower are readily accessible and have been recently
tested.

[B]#### 3.2. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure.
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[10][11][12][13]Table 3: Recommended Personal Protective Equipment

Protection Type

Specific Equipment

Standard/Specification

Eye and Face Protection

Safety goggles with side-
shields or a face shield.

Must conform to EN 166 (EU)
or OSHA 29 CFR 1910.133

standards.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).

Inspect gloves for integrity
before each use and change
immediately upon

contamination.

Skin and Body Protection

Flame-resistant laboratory
coat, worn fully buttoned.
Consider a chemical-resistant

apron for larger quantities.

Provides a barrier against

accidental skin contact.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 dust mask) should
be used if dust is generated or

if ventilation is inadequate.

All handling should ideally be
in a chemical fume hood to
avoid the need for respiratory

protection.

Experimental Protocol: Weighing and Solution

Preparation

o Preparation: Before handling the compound, ensure you are in a designated area within a

chemical fume hood. D[6]on all required personal protective equipment as detailed in Table

3.

» Weighing: Use a clean, dedicated spatula and weigh boat. To minimize dust generation,

handle the solid material carefully. 3[6]. Transfer: Gently transfer the weighed solid into a

suitable reaction vessel or flask.

o Dissolution: Add the desired solvent to the solid in the fume hood. If heating is required, use

a controlled heating source such as a heating mantle with a stirrer.
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» Post-Handling: After handling, wash hands and any potentially exposed skin thoroughly with
soap and water. D[5]econtaminate all work surfaces and equipment.

Storage and Disposal
Storage

o Store in a tightly closed, clearly labeled container. *[1] Keep in a cool, dry, and well-ventilated
area. *[1][3] Store away from incompatible materials such as strong oxidizing agents.

[3]#### 4.2. Disposal

o Dispose of waste materials in a labeled, sealed container for hazardous waste. *[14][15][16]
Follow all local, state, and federal regulations for hazardous waste disposal.

¢ Do not dispose of waste down the drain.

[14])### 5. Emergency Procedures

First Aid Measures

Table 4: First Aid Procedures
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Exposure Route First Aid Measures

Move the person to fresh air immediately. If
Inhalation breathing is difficult, give oxygen and seek

medical aid.

Immediately remove all contaminated clothing,

including footwear. Flush skin and hair with
Skin Contact running water (and soap if available) for at least

15 minutes. Seek medical attention in the event

of irritation.

Wash out immediately with fresh running water
for at least 15 minutes. Ensure complete
irrigation of the eye by keeping eyelids apart
Eye Contact ] )
and away from the eye and moving the eyelids
by occasionally lifting the upper and lower lids.

Seek medical attention without delay.

Do NOT induce vomiting. If conscious and alert,

rinse mouth and drink 2-4 cupfuls of milk or
Ingestion water. Never give anything by mouth to an

unconscious person. Get medical aid

immediately.

Spill Management Protocol

For a minor spill of solid material:

o Evacuate: Evacuate non-essential personnel from the immediate spill area. 2[16][17].
Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within
it. 3[15][16]. Don PPE: Put on the appropriate PPE, including respiratory protection. 4[14][16]
[18]. Contain the Spill: Carefully sweep up the solid material and place it into a labeled,
sealed container for hazardous waste. A[14][15][16][17][19]void actions that could generate
dust. 5[18]. Decontaminate: Clean the spill area with a suitable solvent (e.g., soap and
water), and collect the cleaning materials for disposal as hazardous waste.
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[18][19]For major spills, evacuate the area and contact your institution's emergency response
team.

[15][16][L7]### 6. Visualizations

Potential Hazards

Environmental Hazard

1-Bromo-4-isobutyl-2-nitrobenzene
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Caption: Predicted GHS Hazard Pictograms
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Caption: Minor Spill Response Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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